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Compound of Interest

Compound Name: trans-1,2-Cyclopentanediol
CAS No.: 930-46-1
Cat. No.: B128426

Get Quote

\ J

An In-depth Technical Guide to trans-1,2-Cyclopentanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,2-cyclopentanediol, a key
building block in organic synthesis, particularly for the development of chiral ligands and novel
therapeutic agents. This document details its chemical and physical properties, spectroscopic
data, synthesis protocols, and its applications in research and development.

Chemical Identity and Properties
¢ Chemical Name: trans-1,2-Cyclopentanediol

e Synonyms: trans-Cyclopentane-1,2-diol[1]

e CAS Number: 5057-99-8[1][2][3][4][5][6][7]

Physical and Chemical Properties

The fundamental physical and chemical properties of trans-1,2-cyclopentanediol are
summarized in the table below, providing a quick reference for experimental planning.
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Property Value Source(s)

Molecular Formula CsH1002 [L112][31[5][6]

Molecular Weight 102.13 g/mol [2][4]

Appearance Off-white crystalline powder [7]

Melting Point 54-56 °C [2][4]1[8]

Boiling Point 136 °C at 21.5 mmHg [4]

InChi Key VCVOSERVUCJNPR- 4]
RFZPGFLSSA-N

SMILES O[C@@H]1CCC[C@H]10 [4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of trans-1,2-

cyclopentanediol. Key spectral information is tabulated below.

Spectrum Type Data Source Key Features/Notes
. _ Data available through spectral
1H NMR Sigma-Aldrich
databases.
Characteristic O-H and C-O
stretching bands are
IR NIST WebBook, Sigma-Aldrich  prominent. The spectrum is

available in various formats.[2]

[5]

Mass Spectrometry (GC-MS)

NIST Mass Spectrometry Data
Center

The mass spectrum shows
fragmentation patterns useful

for structural confirmation.[2][3]

Synthesis of trans-1,2-Cyclopentanediol

The most common and efficient synthesis of trans-1,2-cyclopentanediol involves a two-step

process starting from cyclopentene. This process is outlined in the workflow diagram and
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detailed in the experimental protocol below.

Synthesis Workflow

Step 1: Epoxidation

m-CPBA or H202/Catalyst
1
1
1

Cyclopentene

Cyclopentene Oxide Ring Opening

Step 2: Hydrolysis

A 4 A4

HsO* (Acidic Hydrolysis) )~~~ ———"=—- P~ trans-1,2-Cyclopentanediol

Click to download full resolution via product page

Caption: Synthesis of trans-1,2-Cyclopentanediol from Cyclopentene.

Detailed Experimental Protocol

This protocol is based on the epoxidation of cyclopentene followed by acid-catalyzed
hydrolysis, a widely accepted method for producing trans-diols.[9] A similar, well-documented
procedure for the synthesis of trans-1,2-cyclohexanediol provides a reliable framework for this
synthesis.[10][11]

Materials:
e Cyclopentene
¢ meta-Chloroperoxybenzoic acid (m-CPBA) or 30% Hydrogen Peroxide (H202)

e Dichloromethane (DCM) or another suitable solvent
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Aqueous solution of a mineral acid (e.g., H2SOa4 or HCI) for hydrolysis

Sodium bicarbonate (NaHCOs) solution

Sodium sulfite (Na2S0Os) solution

Magnesium sulfate (MgSQa) or other suitable drying agent

Standard laboratory glassware for reaction, workup, and purification
Procedure:
Step 1: Epoxidation of Cyclopentene

» Dissolve cyclopentene in a suitable solvent such as dichloromethane in a round-bottom flask
equipped with a magnetic stirrer and cooled in an ice bath.

o Slowly add a solution of an epoxidizing agent, such as m-CPBA, to the stirred cyclopentene
solution. The addition should be portion-wise to control the exothermic reaction.

 After the addition is complete, allow the reaction to stir at room temperature and monitor its
progress using thin-layer chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
sulfite to destroy any excess peroxide.

o Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove
m-chlorobenzoic acid, followed by a water wash.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain crude cyclopentene oxide.

Step 2: Acid-Catalyzed Hydrolysis of Cyclopentene Oxide

» To the crude cyclopentene oxide, add an aqueous solution of a dilute mineral acid (e.g., 0.1
M H2S0Oa4).
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» Heat the mixture with stirring. The reaction progress can be monitored by the disappearance
of the water-insoluble epoxide layer.

» Once the reaction is complete, cool the mixture to room temperature and neutralize it with a
saturated aqueous solution of sodium bicarbonate.

o Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude trans-1,2-cyclopentanediol.

» Purify the crude product by recrystallization or column chromatography to obtain pure trans-
1,2-cyclopentanediol.

Applications in Research and Drug Development

trans-1,2-Cyclopentanediol is a valuable chiral building block in asymmetric synthesis. Its
primary applications are in the synthesis of chiral ligands for transition-metal-catalyzed
reactions and as a precursor for biologically active molecules.

Chiral Ligand Synthesis

The diol functionality of trans-1,2-cyclopentanediol serves as a chiral scaffold for the
synthesis of various types of ligands, including phosphines, which are crucial in asymmetric
catalysis. These ligands are instrumental in producing enantiomerically pure compounds, a
critical aspect of modern drug development.

Precursor for Biologically Active Molecules

While trans-1,2-cyclopentanediol itself is not typically the active pharmacophore, its structural
motif is incorporated into more complex molecules with therapeutic potential. For instance,
related structures like cyclopentane-1,2-diones have been investigated as bio-isosteres for
carboxylic acids in drug design. In one study, a cyclopentane-1,2-dione derivative of a known
thromboxane A2 prostanoid (TP) receptor antagonist demonstrated potent activity, with an I1Cso
value comparable to its carboxylic acid parent compound.[12] This highlights the potential of
the cyclopentane diol scaffold in the development of novel therapeutics.
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Safety and Handling

trans-1,2-Cyclopentanediol is classified as a substance that causes skin and serious eye
irritation, and may cause respiratory irritation.[2][8]

GHS Hazard Statements:

e H315: Causes skin irritation

e H319: Causes serious eye irritation

e H335: May cause respiratory irritation
Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Handle the compound in a well-ventilated area or a fume hood.
e Avoid inhalation of dust and contact with skin and eyes.
e Store in a cool, dry place away from incompatible materials.

This technical guide provides essential information for the safe handling, synthesis, and
application of trans-1,2-cyclopentanediol in a research and development setting. For more
detailed information, consult the referenced literature and safety data sheets (SDS) from
suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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